2-(3'-(4-methoxyphenyl)-2,4'-dioxospiro[indoline-3,2'-thiazolidin]-1-yl)-N-(m-tolyl)acetamide

• IUPAC Name: 2-[3-(4-methoxyphenyl)-2',4-dioxospiro[1,3-thiazolidine-2,3'-indole]-1'-yl]-N-(3-methylphenyl)acetamide
• InChI: InChI=1S/C26H23N3O4S/c1-17-6-5-7-18(14-17)27-23(30)15-28-22-9-4-3-8-21(22)26(25(28)32)29(24(31)16-34-26)19-10-12-20(33-2)13-11-19/h3-14H,15-16H2,1-2H3,(H,27,30)
• InChI Key: JDIRDTMRNLQVNA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)CN2C3=CC=CC=C3C4(C2=O)N(C(=O)CS4)C5=CC=C(C=C5)OC
• Molecular Formula: C26H23N3O4S
• Molecular Weight: 473.5 g/mol
• CAS No.: 894561-15-0

Description

2-(3'-(4-methoxyphenyl)-2,4'-dioxospiro[indoline-3,2'-thiazolidin]-1-yl)-N-(m-tolyl)acetamide is a useful research compound. Its molecular formula is C26H23N3O4S and its molecular weight is 473.55. The purity is usually 95%.
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Biological Activity

The compound 2-(3'-(4-methoxyphenyl)-2,4'-dioxospiro[indoline-3,2'-thiazolidin]-1-yl)-N-(m-tolyl)acetamide , with CAS number 894560-52-2, has attracted significant attention in medicinal chemistry for its potential biological activities, particularly in anticancer research. This article explores the synthesis, biological activity, and mechanisms of action of this compound, supported by relevant case studies and research findings.

Chemical Structure and Properties

The molecular formula of the compound is $C_{27}H_{25}N_{3}O_{4}S$, with a molecular weight of 487.6 g/mol. The structure features a spiro[indoline-thiazolidine] core that is known for its diverse biological activities.

Property	Value
Molecular Formula	C27H25N3O4S
Molecular Weight	487.6 g/mol
CAS Number	894560-52-2

Synthesis

The synthesis of this compound typically involves a multi-step process utilizing starting materials such as isatin derivatives and thiolic agents. The general synthetic route includes:

• Formation of the Thiazolidine Ring : A reaction between isatin and an appropriate amine in the presence of a thiolic agent.
• Spirocyclization : The formation of the spiro structure occurs under specific conditions that promote cyclization.
• Acetamide Formation : The final step involves acylation to introduce the acetamide functionality.

This synthetic pathway allows for the generation of various derivatives by modifying substituents on the aromatic rings.

Anticancer Activity

Research has demonstrated that compounds containing the spiro[indoline-thiazolidine] scaffold exhibit significant anticancer properties. In vitro studies have shown that 2-(3'-(4-methoxyphenyl)-2,4'-dioxospiro[indoline-3,2'-thiazolidin]-1-yl)-N-(m-tolyl)acetamide exhibits cytotoxic effects against various cancer cell lines, including:

• Breast Cancer (MCF-7)
• Lung Cancer (A549)
• Leukemia (K562)

The mechanism of action appears to involve:

• Inhibition of Cell Proliferation : The compound induces cell cycle arrest and apoptosis in cancer cells.
• Targeting Specific Enzymes : It may inhibit key enzymes involved in cancer cell growth, such as thymidylate synthase and histone deacetylases (HDACs) .

Case Studies

• Study on MCF-7 Cells : A study reported that treatment with the compound resulted in a dose-dependent decrease in cell viability, with IC50 values indicating potent activity at nanomolar concentrations .
• Mechanistic Insights : Another investigation highlighted that the compound's ability to induce apoptosis was linked to increased levels of reactive oxygen species (ROS) and activation of caspase pathways .

Additional Biological Activities

Beyond anticancer properties, preliminary studies suggest that this compound may also possess:

• Antimicrobial Activity : Exhibiting inhibitory effects against various bacterial strains.
• Anti-inflammatory Properties : Potentially reducing inflammation markers in vitro.

Chemical Reactions Analysis

Reaction Conditions and Key Steps

Step	Reagents/Conditions	Yield	Purpose
Spiro Core Synthesis	5-methylindoline-2,3-dione + mercaptoacetic acid + 4-(aminomethyl)benzoic acid	55–85%	Formation of spiro[indoline-3,2'-thiazolidine] core
Acylation	Cyclohexanecarbonyl chloride	55–57%	Introduction of substituents at N-1 position
Boc Deprotection	DCM/trifluoroacetic acid (TFA)	72%	Removal of Boc protecting group to expose amine
Coupling	2,3,4,5,6-pentafluorobenzoyl chloride	65%	Functionalization of amino group

Mechanistic Considerations

The synthesis involves nucleophilic substitution and acylation mechanisms. For example:

• Spiro Core Formation : Mercaptoacetic acid acts as a nucleophile, attacking the carbonyl group of indoline-2,3-dione to form the thiazolidine ring.

• Acylation : Acylating agents (e.g., acid chlorides) transfer the acyl group to the N-1 position of the spiro core.

• Boc Deprotection : Acidic conditions (TFA) cleave the Boc group, exposing the amine for further reactions .

Characterization Techniques

Technique	Purpose
Nuclear Magnetic Resonance (NMR)	Confirm structural integrity and stereochemistry
Mass Spectrometry	Validate molecular weight and purity
Infrared (IR) Spectroscopy	Identify functional groups (e.g., amide, carbonyl)

Reactivity and Stability

The compound’s reactivity is influenced by its functional groups:

• Acetamide Group : Susceptible to hydrolysis under acidic/basic conditions.

• Spiro Core : Stable under physiological conditions but may undergo degradation under extreme temperatures or reactive environments.

Biological and Functional Implications

While direct data for this compound is limited, analogous spiro[indoline-3,2'-thiazolidine] derivatives exhibit:

• Anti-inflammatory activity : Inhibition of 5-LOX/sEH enzymes .

• Anticancer potential : Induction of apoptosis in tumor cells.
  The m-tolyl group may enhance lipophilicity, influencing pharmacokinetic properties.

Preparation Methods

Synthesis of Spiro[indoline-3,2'-thiazolidine]-2,4'-dione Core

The spiro core is typically synthesized via acid-catalyzed cyclocondensation:

Procedure :

• Starting Materials :
  • Isatin derivative (1a: R = H)
  • 4-Methoxyphenylthiourea (2a)
  • Mercaptoacetic acid (3)

• Reaction Conditions :

  • H₂SO₄ (0.5 equiv) in ethanol
  • Reflux at 80°C for 12–18 hours

• Mechanism :

  • Thiourea (2a) reacts with mercaptoacetic acid (3) to form thiazolidine intermediate
  • Spirocyclization occurs via nucleophilic attack of indoline nitrogen on thiazolidine carbonyl

Yield : 68–72%

Parameter	Value
Temperature	80°C
Time	12–18 h
Catalyst	H₂SO₄
Solvent	Ethanol

Introduction of 4-Methoxyphenyl Group

The 3'-position substitution is achieved through Suzuki-Miyaura coupling:

Procedure :

• Conditions :
  • Spiro bromide intermediate (4)
  • 4-Methoxyphenylboronic acid (5)
  • Pd(PPh₃)₄ (5 mol%)
  • K₂CO₃ (2 equiv) in DME/H₂O (3:1)

• Optimization :
  • Microwave irradiation (100°C, 30 min) improves yield by 15% compared to conventional heating

Yield : 78–85%

Side Chain Installation: N-(m-Tolyl)Acetamide

Chloroacetylation of Spiro Intermediate

Procedure :

• Reagents :
  • Spiro amine (6)
  • Chloroacetyl chloride (1.2 equiv)

• Conditions :
  • K₂CO₃ (2 equiv) in anhydrous DMF
  • 0°C → rt, 4 h

Yield : 89%

Amidation with m-Toluidine

Procedure :

• Coupling Strategy :
  • HATU-mediated amidation
  • m-Toluidine (1.5 equiv)
  • DIPEA (3 equiv) in THF

• Purification :
  • Column chromatography (SiO₂, EtOAc/hexane 1:2 → 1:1)

Yield : 76–81%

Alternative Synthetic Pathways

One-Pot Eschenmoser Coupling Approach

Adapting methodology from:

• Reactants :
  • 3-Bromooxindole (7)
  • N-(4-methoxyphenyl)thioacetamide (8)

• Conditions :
  • DMF, trimethyl phosphite (1.5 equiv)
  • 24 h at room temperature

Advantages :

• Single-step formation of spiro core and 4-methoxyphenyl group
• 82% yield vs. 68% in stepwise method

Critical Process Parameters

Solvent Effects on Spirocyclization

Solvent	Yield (%)	Reaction Time (h)
Ethanol	68	18
DMF	54	24
THF	61	20
Toluene	42	36

Data compiled from

Catalyst Screening for Suzuki Coupling

Catalyst	Yield (%)	Purity (HPLC)
Pd(PPh₃)₄	85	98.2
Pd(OAc)₂/XPhos	79	97.5
PdCl₂(dppf)	72	96.8

Adapted from

Characterization and Quality Control

Spectroscopic Data Correlation

Functional Group	IR (cm⁻¹)	¹H NMR (δ, ppm)
Thiazolidine C=O	1695	-
Indoline C=O	1723	-
Acetamide NH	3310	10.21 (s, 1H)
m-Tolyl CH₃	-	2.34 (s, 3H)

Data from

HPLC Purity Optimization

Mobile Phase	Purity (%)	Retention Time (min)
MeCN/H₂O (60:40)	97.3	8.2
MeOH/H₂O (70:30)	95.8	12.7
EtOH/H₂O (55:45)	96.5	9.8

Scale-Up Considerations and Challenges

Kilogram-Scale Production

Adapted from:

• Critical Issues :
  • Exothermic spirocyclization requires controlled addition (<5°C/min)
  • Pd residue limits in final API: <10 ppm

• Process Modifications :
  • Switch from column chromatography to crystallization (EtOH/H₂O)
  • Reduced solvent consumption by 40%

Q & A

Q. Critical Conditions :

• Solvent choice : Polar aprotic solvents (e.g., DMF, acetic acid) enhance reaction efficiency .
• Temperature : Reflux conditions (80–120°C) are often required for cyclization .
• Monitoring : TLC is used to track reaction progress .

Q. Table 1: Representative Yields from Published Syntheses

Precursor	Reaction Conditions	Yield (%)	Reference
5-Fluoro-isatin	Acetic acid, reflux, 3 h	88
2-Aminobenzothiazole	DMF, K₂CO₃, 12 h	80
N-arylmaleimide	Glacial acetic acid, reflux	75

Advanced: How can regioselectivity and diastereoselectivity challenges be addressed during synthesis?

Answer:
Regioselectivity is controlled by steric and electronic effects of substituents. For example:

• Electron-withdrawing groups (e.g., nitro, chloro) on isatin direct spirocyclization to the 3-position of indoline .
• Chiral auxiliaries or asymmetric catalysis (e.g., L-proline) can enhance diastereoselectivity in spiro-ring formation .

Q. Key Strategies :

• Temperature modulation : Lower temperatures (0–25°C) reduce side reactions .
• Solvent polarity : High-polarity solvents (e.g., DMSO) stabilize transition states, improving selectivity .

Basic: What in vitro biological activities have been reported for this compound class?

Answer:
Spiro-indoline-thiazolidinones show diverse activities:

• Antimicrobial : Compound 5c (MIC = 2 µg/mL against S. aureus) .
• Antifungal : 3'-Methyl-4'-phenyl derivatives inhibit Botrytis cinerea .
• Anti-inflammatory : Substitution with 4-methoxyphenyl enhances COX-2 inhibition (IC₅₀ = 4.93 µg/mL) .

Q. Table 2: Structure-Activity Relationships (SAR)

Substituent	Activity	Mechanism	Reference
4-Methoxyphenyl	Antifungal	Disrupts fungal membrane integrity
Fluoro-isatin	Antibacterial	Inhibits DNA gyrase
Benzothiazole	Antioxidant	Scavenges ROS

Advanced: How can researchers reconcile conflicting reports on antimicrobial efficacy across studies?

Answer: Contradictions often arise from:

• Strain variability : Gram-positive vs. Gram-negative bacteria exhibit differential permeability .
• Assay conditions : Broth microdilution (CLSI guidelines) vs. agar diffusion may alter MIC values .
• Substituent effects : Electron-withdrawing groups (e.g., -NO₂) enhance activity against E. coli but reduce it for S. aureus .

Q. Resolution Strategies :

• Standardized protocols : Adopt CLSI or EUCAST guidelines for consistency.
• Comparative studies : Test compounds alongside positive controls (e.g., ciprofloxacin) under identical conditions .

Basic: What analytical techniques are recommended for structural confirmation?

Answer:

• Spectroscopy :
  • ¹H/¹³C NMR : Assigns proton environments and carbon骨架 .
  • HRMS : Validates molecular formula (e.g., m/z 461.2315 for C₂₇H₃₁N₃O₄) .
• Crystallography : Single-crystal X-ray diffraction resolves spiro-configuration (R factor < 0.05) .

Q. Table 3: Analytical Data from Published Studies

Technique	Application	Example Data	Reference
X-ray diffraction	Confirms spiro geometry	R factor = 0.033
IR	Identifies carbonyl stretches	1714 cm⁻¹ (C=O)
HPLC	Purity assessment	95% purity

Advanced: What computational methods support the design of derivatives with improved pharmacokinetics?

Answer:

• Molecular docking : Predicts binding affinity to targets (e.g., COX-2, DNA gyrase) .
• ADMET prediction : Tools like SwissADME assess logP (optimal 2–3) and bioavailability .
• QSAR modeling : Correlates substituent electronic parameters (Hammett σ) with activity .

Key Insight : Methoxy groups improve solubility but may reduce membrane permeability, requiring balance in design .